1,1,1-Trifluoro-3-(1,3-thiazol-5-yl)propan-2-amine

• Molecular Formula: C6H7F3N2S
• Molecular Weight: 196.20 g/mol
• IUPAC Name: 1,1,1-trifluoro-3-(1,3-thiazol-5-yl)propan-2-amine
• InChI: InChI=1S/C6H7F3N2S/c7-6(8,9)5(10)1-4-2-11-3-12-4/h2-3,5H,1,10H2
• InChI Key: XJDOUFYPSKEVTG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC=N1)CC(C(F)(F)F)N

Description

1,1,1-Trifluoro-3-(1,3-thiazol-5-yl)propan-2-amine is a chemical building block of significant interest in medicinal chemistry and drug discovery. Its structure incorporates two privileged pharmacophores: a 1,3-thiazole ring and a trifluoromethyl group. The thiazole heterocycle is a common motif in pharmaceuticals and bioactive compounds, frequently employed in the development of chemotherapeutic agents and central nervous system (CNS) active molecules due to its ability to contribute to favorable physicochemical properties like membrane permeability . The inclusion of the trifluoromethyl group is a well-established strategy in drug design to enhance metabolic stability, influence lipophilicity, and improve binding affinity . This specific combination of features makes this amine a valuable intermediate for constructing more complex molecules. Researchers can utilize this compound as a key synthon in the synthesis of potential kinase inhibitors, given the established role of thiazole-containing compounds in this target class . Furthermore, its properties align with guidelines for developing compounds that can achieve high brain concentrations, suggesting potential applicability in neuroscientific research for conditions such as prion diseases . The compound is provided as a high-purity material to ensure consistent and reliable results in your investigative applications. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic purposes.

Preparation Methods

Preparation Methods Analysis

General Synthetic Strategy

The synthesis of 1,1,1-Trifluoro-3-(1,3-thiazol-5-yl)propan-2-amine generally involves:

• Construction or incorporation of the 1,3-thiazole ring.
• Introduction of the trifluoromethyl group at the 1-position of propane.
• Installation of the amine group at the 2-position of propane.
• Coupling or substitution reactions to link the thiazolyl group at the 3-position.

These steps may be achieved through multi-step organic synthesis involving halogenated intermediates, nucleophilic substitutions, and protective group strategies.

Detailed Preparation Routes

Halogenated Intermediate Route

One approach involves preparing a halogenated trifluoromethylated propane intermediate such as 1,1,1-trifluoro-3-iodo-2,2-dimethylpropane , which can then be converted to the target compound through nucleophilic substitution with a thiazolyl-containing nucleophile.

• The halogenated intermediate is synthesized using halogenating agents like iodine monochloride under inert atmosphere to prevent side reactions.
• This intermediate features a trifluoromethyl group and an iodine substituent, facilitating nucleophilic displacement by the thiazole moiety.
• The bulky trifluoromethyl and iodo groups confer steric hindrance, influencing reaction conditions such as solvent and temperature to optimize substitution efficiency.

Amine Functionalization

The amine group at the 2-position of propane is typically introduced by:

• Reductive amination of corresponding ketone or aldehyde intermediates bearing trifluoromethyl and thiazolyl substituents.
• Use of amino-protecting groups during intermediate steps to prevent side reactions, followed by deprotection to yield the free amine.
• Employing suitable bases and solvents to facilitate amination without compromising other sensitive groups.

Representative Synthetic Procedure (Generalized)

Step	Reagents/Conditions	Description	Outcome
1	Halogenation (e.g., Iodine monochloride, inert atmosphere)	Synthesis of 1,1,1-trifluoro-3-iodopropane derivative	Halogenated intermediate prepared
2	Nucleophilic substitution with 1,3-thiazol-5-yl nucleophile	Coupling of thiazole ring to propane backbone	Formation of trifluoro-thiazolyl intermediate
3	Amination (reductive amination or substitution) with amine source	Introduction of amine group at C-2 position	Formation of protected amine derivative
4	Deprotection (acid/base treatment)	Removal of protecting groups	Target compound obtained
5	Purification (chromatography, crystallization)	Isolation of pure compound	Pure 1,1,1-Trifluoro-3-(1,3-thiazol-5-yl)propan-2-amine

Process Optimization and Notes

• Use of antioxidants such as L-ascorbic acid during synthesis can inhibit impurity formation (e.g., N-oxide impurities) and improve product purity.
• Choice of acid (inorganic, organic, or chiral acids) and amino-protecting groups influences yield and stereochemical integrity.
• Solvent selection (e.g., methanol, toluene, tetrahydrofuran) and temperature control are critical for reaction efficiency and selectivity.
• Catalysts like palladium complexes are employed in related coupling reactions but are less common in direct preparation of this compound.

Comparative Summary of Preparation Methods

Method Aspect	Description	Advantages	Limitations
Halogenated Intermediate Route	Use of trifluoromethylated halogenated propane intermediates for nucleophilic substitution	High regioselectivity; modular	Requires careful handling of halogen reagents; inert atmosphere needed
Thiazole Ring Construction	Cyclization or coupling to introduce 1,3-thiazole moiety	Direct construction of heterocycle	Multi-step; may require protecting groups
Amination Step	Reductive amination or substitution to install amine group	Versatile; can use protected amines	Sensitive to reaction conditions; possible side reactions
Purification Techniques	Chromatography, crystallization, salt formation	High purity products	May be time-consuming and costly

The preparation of 1,1,1-Trifluoro-3-(1,3-thiazol-5-yl)propan-2-amine involves a multi-step synthetic route combining halogenated trifluoromethylated intermediates, thiazole ring introduction, and amine functionalization. The use of halogenated intermediates such as trifluoro-iodopropane derivatives facilitates efficient nucleophilic substitution with thiazolyl nucleophiles. Protective group strategies and optimized reaction conditions enhance yield and purity. Antioxidants and acid/base choices further improve product quality. These methods are supported by patent literature and experimental procedures from diverse sources, providing a robust framework for synthesis of this compound.

Chemical Reactions Analysis

Amide Formation

The primary amine group undergoes acylation reactions with carboxylic acids or activated esters. For example:

• Reagents : 2,2-Difluoropropanoic acid, HBTU (coupling agent), triethylamine (base) .

• Conditions : Conducted in THF or DMF at room temperature for 3–5 hours.

• Product : $N$
  -[(1,1,1-Trifluoro-3-(1,3-thiazol-5-yl)propan-2-yl)]-2,2-difluoropropanamide $$.

Reaction Parameter	Details
Yield	~67% (based on analogous reactions)
Purification	Silica gel chromatography with dichloromethane/methanol (10:1)

Alkylation Reactions

The amine can react with alkyl/aryl haloformates to form carbamates:

• Reagents : Methyl chloroformate, ethyl chloroformate .

• Conditions : Base (e.g., triethylamine) in aprotic solvents (e.g., THF) under nitrogen.

• Product : $N$-(Alkoxycarbonyl)-1,1,1-trifluoro-3-(1,3-thiazol-5-yl)propan-2-amine $$
  .

Key Feature	Impact
Electron-withdrawing CF₃ group	Reduces nucleophilicity of the amine, requiring reactive haloformates .

Condensation with Carbonyl Compounds

The amine participates in Schiff base formation with aldehydes/ketones:

• Example : Reaction with 4-methyl-1,3-thiazole-5-carbaldehyde.

• Conditions : Catalyzed by acid/base in ethanol at reflux.

Oxidation Reactions

The amine is susceptible to oxidation, particularly under acidic or oxidative conditions:

• Byproduct : Formation of $N$
  -oxide impurities.

• Mitigation : Use of antioxidants like L-ascorbic acid .

Electrophilic Substitution on Thiazole

The thiazole ring undergoes electrophilic substitution at the 2-position due to electron-rich sulfur and nitrogen atoms:

• Example : Bromination with $N$
  -bromosuccinimide (NBS) in acetic acid.

Reactivity Factor	Role
CF₃ group	Electron-withdrawing effect deactivates the ring, slowing substitution .

Stability Under Solvolytic Conditions

Solvent	Stability Note
THF	Minor HCF₃ formation via C–F bond cleavage (7% without substrate)
DMF	No detectable degradation under standard conditions

Synthetic Limitations

• Steric hindrance : The CF₃ group adjacent to the amine limits reactivity with bulky electrophiles.

• Sensitivity : Requires inert atmospheres (N₂) to prevent oxidation .

Scientific Research Applications

1,1,1-Trifluoro-3-(1,3-thiazol-5-yl)propan-2-amine has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets.

Materials Science: It is used in the development of advanced materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Biological Studies: The compound is studied for its effects on various biological systems, including its potential as an enzyme inhibitor or receptor modulator.

Industrial Applications: It is used in the synthesis of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 1,1,1-Trifluoro-3-(1,3-thiazol-5-yl)propan-2-amine involves its interaction with molecular targets such as enzymes and receptors. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. The thiazole ring can interact with active sites of enzymes, potentially inhibiting their activity. The amine group can form hydrogen bonds with biological targets, further modulating their function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Thiazole Ring

a) 1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-amine

• Structure : Replaces thiazole with pyridine.
• Key Differences: Pyridine’s nitrogen atom alters electronic properties, reducing sulfur-mediated interactions.

b) (1R)-1-(1,3-thiazol-5-yl)propan-1-amine

• Structure : Lacks the trifluoromethyl group; stereochemistry (R-configuration) may influence binding.
• Molecular Weight : 142.22 g/mol (vs. 184.17 g/mol for the target compound).

c) N-[(2-Phenyl-1,3-thiazol-5-yl)methyl]propan-2-amine dihydrochloride

• Structure : Features a phenyl-substituted thiazole and isopropylamine.
• Activity : Thiazole-phenyl hybrids are common in antimicrobial agents, though specific data for this compound are unavailable .

Fluorinated Analogs

a) 5-(2-(1,1,1-Trifluoro-2-methylpropan-2-yl)pyridin-4-yl)thiazol-2-amine

• Structure : Combines trifluoromethyl and pyridine-thiazole motifs.
• Similarity Score : 0.91 to the target compound.
• Synthesis : Likely involves trifluoromethylation steps, as seen in other fluorinated intermediates .

b) 3,3,3-Trifluoro-2-(1H-1,2,4-triazol-1-yl)propan-1-amine

• Structure : Replaces thiazole with triazole.
• Electronic Effects : Triazole’s nitrogen-rich structure may enhance hydrogen bonding, contrasting with thiazole’s sulfur-based interactions .

Data Table: Key Properties of Compared Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity Notes
1,1,1-Trifluoro-3-(1,3-thiazol-5-yl)propan-2-amine	C₆H₇F₃N₂S	184.17	CF₃, thiazole	Inferred antifungal/kinase activity
1,1,1-Trifluoro-3-(pyridin-2-yl)propan-2-amine	C₇H₇F₃N₂	176.14	CF₃, pyridine	Discontinued
(1R)-1-(1,3-thiazol-5-yl)propan-1-amine	C₆H₁₀N₂S	142.22	Thiazole, R-configuration	Stereospecific binding potential
N-[(2-Phenyl-1,3-thiazol-5-yl)methyl]propan-2-amine	C₁₃H₁₇N₂S	233.35	Phenyl-thiazole, isopropylamine	Antimicrobial (structural inference)

Q & A

Q. What are the optimal synthetic routes for 1,1,1-Trifluoro-3-(1,3-thiazol-5-yl)propan-2-amine, and how can reaction yields be improved?

The synthesis typically involves nucleophilic substitution between 1,3-thiazol-5-yl derivatives and trifluoromethyl-containing precursors. Microwave-assisted methods (e.g., 60–80°C, 30–60 minutes) significantly enhance reaction efficiency compared to conventional heating, reducing side-product formation . Key parameters include:

Reagent	Base	Temperature	Yield
1,3-thiazol-5-thiol	K₂CO₃ or NaOH	60–80°C	65–75%
CF₃-containing alkyl halide	Et₃N (for pH control)	Microwave irradiation	85–90%

Q. Which spectroscopic techniques are most effective for characterizing this compound?

• NMR : ¹H and ¹³C NMR identify proton environments (e.g., trifluoromethyl singlet at ~δ -62 ppm in ¹⁹F NMR) and thiazole ring protons (δ 7.5–8.5 ppm) .
• Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]⁺ at m/z 229.05).
• IR : Stretching vibrations for C-F (1100–1200 cm⁻¹) and NH₂ (3300–3500 cm⁻¹) .

Q. How can researchers assess the compound’s bioactivity in antimicrobial studies?

Standard protocols include:

• MIC Assays : Test against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) using broth microdilution (concentrations: 1–256 µg/mL).
• Time-Kill Curves : Evaluate bactericidal kinetics at 2× MIC .

Advanced Research Questions

Q. How do electronic effects of the trifluoromethyl and thiazole groups influence reactivity?

The electron-withdrawing CF₃ group increases electrophilicity at the propan-2-amine nitrogen, enhancing nucleophilic substitution efficiency. The thiazole’s sulfur atom stabilizes charge distribution via resonance, affecting tautomeric equilibria (e.g., thiol-thione tautomerism) . Computational tools like Multiwfn can map electrostatic potential surfaces to quantify these effects .

Q. What strategies resolve contradictions in reported biological activity data?

Discrepancies may arise from:

• Solubility Variability : Use DMSO/water mixtures (≤1% DMSO) to maintain compound stability.
• Assay Conditions : Standardize incubation time (18–24 hours) and inoculum size (5 × 10⁵ CFU/mL) .
• Control Experiments : Include known inhibitors (e.g., ampicillin) to validate assay sensitivity.

Q. How can tautomeric forms of this compound be identified and quantified?

• X-ray Crystallography : Resolves tautomeric structures (e.g., amine vs. imine forms) with precision (bond lengths ±0.01 Å) .
• Dynamic NMR : Monitors tautomerization kinetics in DMSO-d₆ at variable temperatures (25–60°C) .

Q. What computational methods predict substituent effects on binding affinity?

• DFT Calculations : Optimize geometries at the B3LYP/6-31G* level to model ligand-protein interactions (e.g., with bacterial enzyme targets).
• Molecular Docking : Use AutoDock Vina to simulate binding poses, focusing on hydrogen bonds between the NH₂ group and active-site residues .